Cas no 1343594-46-6 (2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine)
2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine Chemical and Physical Properties
Names and Identifiers
-
- [2-(4-methylcyclohexyl)ethyl][(1H-pyrrol-2-yl)methyl]amine
- 1343594-46-6
- AKOS013548723
- EN300-840672
- 2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine
-
- MDL: MFCD19683606
- Inchi: 1S/C14H24N2/c1-12-4-6-13(7-5-12)8-10-15-11-14-3-2-9-16-14/h2-3,9,12-13,15-16H,4-8,10-11H2,1H3
- InChI Key: JEQSPTCQMRZXMX-UHFFFAOYSA-N
- SMILES: N(CC1=CC=CN1)CCC1CCC(C)CC1
Computed Properties
- Exact Mass: 220.193948774g/mol
- Monoisotopic Mass: 220.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 27.8Ų
2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-840672-0.05g |
[2-(4-methylcyclohexyl)ethyl][(1H-pyrrol-2-yl)methyl]amine |
1343594-46-6 | 95% | 0.05g |
$587.0 | 2024-05-21 | |
| Enamine | EN300-840672-0.1g |
[2-(4-methylcyclohexyl)ethyl][(1H-pyrrol-2-yl)methyl]amine |
1343594-46-6 | 95% | 0.1g |
$615.0 | 2024-05-21 | |
| Enamine | EN300-840672-0.25g |
[2-(4-methylcyclohexyl)ethyl][(1H-pyrrol-2-yl)methyl]amine |
1343594-46-6 | 95% | 0.25g |
$642.0 | 2024-05-21 | |
| Enamine | EN300-840672-0.5g |
[2-(4-methylcyclohexyl)ethyl][(1H-pyrrol-2-yl)methyl]amine |
1343594-46-6 | 95% | 0.5g |
$671.0 | 2024-05-21 | |
| Enamine | EN300-840672-1g |
[2-(4-methylcyclohexyl)ethyl][(1H-pyrrol-2-yl)methyl]amine |
1343594-46-6 | 1g |
$699.0 | 2023-09-02 | ||
| Enamine | EN300-840672-2.5g |
[2-(4-methylcyclohexyl)ethyl][(1H-pyrrol-2-yl)methyl]amine |
1343594-46-6 | 95% | 2.5g |
$1370.0 | 2024-05-21 | |
| Enamine | EN300-840672-5g |
[2-(4-methylcyclohexyl)ethyl][(1H-pyrrol-2-yl)methyl]amine |
1343594-46-6 | 5g |
$2028.0 | 2023-09-02 | ||
| Enamine | EN300-840672-10g |
[2-(4-methylcyclohexyl)ethyl][(1H-pyrrol-2-yl)methyl]amine |
1343594-46-6 | 10g |
$3007.0 | 2023-09-02 | ||
| Enamine | EN300-840672-1.0g |
[2-(4-methylcyclohexyl)ethyl][(1H-pyrrol-2-yl)methyl]amine |
1343594-46-6 | 95% | 1.0g |
$699.0 | 2024-05-21 | |
| Enamine | EN300-840672-5.0g |
[2-(4-methylcyclohexyl)ethyl][(1H-pyrrol-2-yl)methyl]amine |
1343594-46-6 | 95% | 5.0g |
$2028.0 | 2024-05-21 |
2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine
Research Briefing on 2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine (CAS: 1343594-46-6)
The compound 2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine (CAS: 1343594-46-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole and cyclohexyl structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a lead compound for drug development.
One of the key areas of interest is the compound's interaction with neurotransmitter receptors. Preliminary in vitro studies indicate that 2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine exhibits selective binding affinity towards serotonin and dopamine receptors, suggesting its potential utility in treating neuropsychiatric disorders such as depression and schizophrenia. The compound's ability to cross the blood-brain barrier (BBB) has also been confirmed, further supporting its CNS applicability.
Recent advancements in synthetic chemistry have enabled more efficient and scalable production of this compound. A novel synthetic route involving a palladium-catalyzed coupling reaction has been reported, yielding higher purity and improved yields compared to traditional methods. This development is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.
In addition to its CNS applications, 2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine has shown potential in oncology research. Early-stage studies have demonstrated its ability to inhibit specific kinase enzymes involved in cancer cell proliferation. These findings have prompted further investigation into its mechanism of action and potential as an adjunct therapy in combination with existing anticancer agents.
Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Current research efforts are focused on structural modifications to enhance its metabolic stability and reduce off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into viable therapeutic candidates.
In conclusion, 2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine (CAS: 1343594-46-6) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and recent synthetic advancements position it as a promising candidate for further development. Continued exploration of its therapeutic potential and optimization of its chemical properties will be essential in realizing its full clinical value.
1343594-46-6 (2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)